Cas no 2227679-59-4 ((2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol)
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol
- 2227679-59-4
- EN300-1727471
-
- Inchi: 1S/C7H13N3O/c1-5-3-10(2)9-7(5)6(8)4-11/h3,6,11H,4,8H2,1-2H3/t6-/m1/s1
- InChI Key: GBWAAUCOSRDKHO-ZCFIWIBFSA-N
- SMILES: OC[C@H](C1C(C)=CN(C)N=1)N
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 64.1Ų
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727471-0.05g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 0.05g |
$1584.0 | 2023-09-20 | ||
| Enamine | EN300-1727471-0.1g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 0.1g |
$1660.0 | 2023-09-20 | ||
| Enamine | EN300-1727471-0.25g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 0.25g |
$1735.0 | 2023-09-20 | ||
| Enamine | EN300-1727471-0.5g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 0.5g |
$1811.0 | 2023-09-20 | ||
| Enamine | EN300-1727471-1.0g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 1g |
$1887.0 | 2023-06-04 | ||
| Enamine | EN300-1727471-2.5g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 2.5g |
$3696.0 | 2023-09-20 | ||
| Enamine | EN300-1727471-5.0g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 5g |
$5470.0 | 2023-06-04 | ||
| Enamine | EN300-1727471-10.0g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 10g |
$8110.0 | 2023-06-04 | ||
| Enamine | EN300-1727471-1g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 1g |
$1887.0 | 2023-09-20 | ||
| Enamine | EN300-1727471-5g |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol |
2227679-59-4 | 5g |
$5470.0 | 2023-09-20 |
(2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol
Exploring the Potential of (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol (CAS No. 2227679-59-4) in Modern Chemistry
The compound (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol (CAS No. 2227679-59-4) is a chiral amino alcohol derivative featuring a pyrazole ring, which has garnered significant attention in pharmaceutical and synthetic chemistry research. This structurally unique molecule combines the versatility of amino alcohols with the pharmacological relevance of pyrazole derivatives, making it a promising candidate for drug discovery and material science applications.
Recent advancements in chiral synthesis and heterocyclic chemistry have highlighted the importance of compounds like (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the widespread use of pyrazole motifs in FDA-approved drugs. The compound's stereochemical purity (indicated by the (2S) configuration) adds another dimension to its utility in asymmetric synthesis.
The 1,4-dimethyl-1H-pyrazole moiety in this compound contributes to its stability and influences its physicochemical properties. This structural feature is particularly valuable in medicinal chemistry, where pyrazole derivatives are known to exhibit diverse biological activities. The presence of both amino and hydroxyl groups in the ethan-1-ol portion creates multiple sites for chemical modification, enabling the creation of derivatives with tailored properties.
In the context of current research trends, (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol aligns with several hot topics in chemistry. The growing demand for chiral auxiliaries and organocatalysts in green chemistry makes this compound particularly relevant. Its potential applications in asymmetric synthesis and as a precursor for pharmaceutical intermediates are subjects of active investigation in academic and industrial laboratories worldwide.
From a synthetic perspective, the preparation of CAS 2227679-59-4 typically involves stereoselective methods to ensure the desired (2S) configuration. Modern approaches may employ enzymatic resolution or chiral pool synthesis strategies, reflecting the compound's importance in contemporary synthetic methodology development. The purity and stereochemical integrity of the final product are critical parameters that determine its suitability for various applications.
The pharmaceutical industry shows particular interest in (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol due to its structural similarity to known bioactive compounds. Pyrazole-containing molecules frequently appear in drugs targeting inflammation, metabolic disorders, and central nervous system conditions. While this specific compound is still under investigation, its structural features suggest potential for development into novel therapeutic agents or as a scaffold for drug discovery programs.
Material science applications of CAS 2227679-59-4 are also being explored. The combination of hydrogen-bonding capability (from the amino and hydroxyl groups) with the aromatic character of the pyrazole ring makes this compound interesting for designing functional materials. Potential uses include molecular recognition systems and supramolecular assemblies, areas that are currently receiving substantial research attention.
Quality control and characterization of (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound's identity, purity, and stereochemical integrity. These analytical procedures are crucial for ensuring the reproducibility of research involving this specialty chemical.
The commercial availability of CAS 2227679-59-4 from specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers should be aware that proper handling and storage conditions are essential to maintain the compound's stability. While not classified as hazardous, standard laboratory safety protocols should always be followed when working with this or any chemical substance.
Future research directions for (2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol may include exploring its biological activity profile, developing more efficient synthetic routes, and investigating its potential in catalysis. The compound's unique structural features position it as a valuable tool for advancing multiple areas of chemical research, particularly in the development of chiral compounds with potential pharmaceutical applications.
As the chemical research community continues to explore novel synthetic methodologies and bioactive compounds, CAS 2227679-59-4 stands out as an interesting example of how subtle structural modifications can lead to significant differences in chemical behavior and potential applications. Its study contributes to our broader understanding of structure-activity relationships in medicinal chemistry and the design principles for functional molecules in materials science.
2227679-59-4 ((2S)-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)